Cas no 28310-26-1 (Benzoic acid, 2-(1-cyanopropyl)-)

• Product Name: Benzoic acid, 2-(1-cyanopropyl)-
• CAS No: 28310-26-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1434337
• Update Time: 2024-08-15

Benzoic acid, 2-(1-cyanopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1-cyanopropyl)-

• Inchi： 1S/C11H11NO2/c1-2-8(7-12)9-5-3-4-6-10(9)11(13)14/h3-6,8H,2H2,1H3,(H,13,14)
• InChI Key： HPVLPRADARBWTD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(C#N)CC

Computed Properties

• Exact Mass: 189.07903

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 360.1±25.0 °C(Predicted)
• PSA: 61.09
• pka: 3.70±0.36(Predicted)